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Compound of Interest

Compound Name:
3-Bromomethylpyridine

hydrobromide

Cat. No.: B1337984 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the safety data for 3-Bromomethylpyridine hydrobromide (CAS No: 4916-55-6),

a crucial building block in pharmaceutical synthesis. The following sections detail its hazards,

handling procedures, and emergency responses, presented in a format designed for clarity and

rapid reference.

Chemical Identification and Physical Properties
3-Bromomethylpyridine hydrobromide is a solid, off-white to white crystalline powder.[1] Key

physical and chemical properties are summarized in the table below, providing essential data

for handling and storage.
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Property Value References

Molecular Formula C6H7Br2N [2][3]

Molecular Weight 252.93 g/mol [2][3]

Appearance Solid [4]

Melting Point 150 - 155 °C (302 - 311 °F) [4][5]

Boiling Point No information available [4]

Flash Point No information available [4]

Autoignition Temperature No information available [4]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). It is

crucial to understand these classifications to ensure safe handling.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity

(single exposure)
Category 3 May cause respiratory irritation

The GHS pictograms associated with these hazards are:

Corrosion: For skin corrosion and serious eye damage.[2]
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Exclamation Mark: For acute toxicity and skin/respiratory irritation.

Health Hazard: May be applicable depending on the specific target organ effects.

The signal word for this chemical is "Danger".[2][6]

GHS Hazard Classification

Pictograms

Signal Word

H302: Harmful if swallowed

Exclamation Mark

H312: Harmful in contact with skin H332: Harmful if inhaled H314: Causes severe skin burns and eye damage

Corrosion

H318: Causes serious eye damageMay cause respiratory irritation Danger

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3-Bromomethylpyridine Hydrobromide.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Handling:

Use only under a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands thoroughly after handling.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/12707037
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-3-bromomethyl-pyridine-hydrobromide-en/
https://www.benchchem.com/product/b1337984?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337984?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC397140010&productDescription=3-%28BROMOMETHYL%29PYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397140010&productDescription=3-%28BROMOMETHYL%29PYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397140010&productDescription=3-%28BROMOMETHYL%29PYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397140010&productDescription=3-%28BROMOMETHYL%29PYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397140010&productDescription=3-%28BROMOMETHYL%29PYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke when using this product.[4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Store in a "Corrosives area".[4]

Store locked up.[4]

Incompatible with strong oxidizing agents.[4]

Personal Protective Equipment (PPE)
A systematic approach to PPE selection is essential. The following diagram outlines the

recommended PPE for handling this compound.

Personal Protective Equipment (PPE)

Handling 3-Bromomethylpyridine
Hydrobromide

Engineering Controls:
- Chemical Fume Hood

Eye/Face Protection:
- Safety Goggles

- Face Shield

Skin Protection:
- Chemical-resistant Gloves

- Lab Coat

Respiratory Protection:
- NIOSH/MSHA approved respirator

(if exposure limits are exceeded)

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment (PPE) Workflow.

First-Aid Measures
In case of exposure, immediate and appropriate first aid is crucial. The following table and

diagram outline the necessary steps.

Exposure Route First-Aid Procedure

Inhalation

Move victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately

call a POISON CENTER or doctor/physician. If

breathing is difficult, give oxygen.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Immediately call a POISON CENTER

or doctor/physician. Wash contaminated clothing

before reuse.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or

doctor/physician.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[4]
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First-Aid Decision Tree

Exposure Occurs

Inhalation:
- Move to fresh air

- Call for medical help

Inhaled

Skin Contact:
- Remove contaminated clothing

- Rinse with water (15 min)
- Call for medical help

Skin Contact

Eye Contact:
- Rinse with water (15 min)
- Remove contact lenses

- Call for medical help

Eye Contact

Ingestion:
- Rinse mouth

- DO NOT induce vomiting
- Call for medical help

Ingested

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release:

Ensure adequate ventilation and evacuate personnel to safe areas.[4]

Use personal protective equipment.[4]

Avoid dust formation.[4]
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Sweep up and shovel into suitable containers for disposal.[4]

Do not let the product enter drains.[3]

Toxicological and Ecological Information
Toxicological Information:

Causes severe skin burns and eye damage.[4]

Harmful if swallowed, in contact with skin, or if inhaled.[4]

Ingestion can cause severe swelling and damage to the delicate tissue and danger of

perforation.[4]

No information is available on carcinogenicity, mutagenicity, or reproductive toxicity.[4]

Ecological Information:

No specific data is available. It is advised to prevent the substance from entering the

environment.[4]

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[4]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the most current and complete Safety Data Sheet (SDS) from

your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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